Cas no 832740-00-8 (4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol)

4-Amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core substituted with an amino group, a difluoromethyl group, and a thiol moiety. Its unique structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the thiol functionality allows for further derivatization via nucleophilic substitution or metal coordination. This compound is particularly useful in the development of biologically active molecules, including enzyme inhibitors and antimicrobial agents. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial applications.
4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol structure
832740-00-8 structure
Product Name:4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
CAS No:832740-00-8
MF:C3H4F2N4S
MW:166.152464866638
MDL:MFCD03423399
CID:2952102
PubChem ID:7144310
Update Time:2025-06-08

4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-氨基-5-(二氟甲基)-2H-1,2,4-三唑-3-硫酮
    • 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
    • 4-amino-3-(difluoromethyl)-1H-1,2,4-triazole-5-thione
    • BBL039051
    • STK312919
    • 4H-1,2,4-triazole-3-thiol, 4-amino-5-(difluoromethyl)-
    • 4-amino-5-(difluoromethyl)-1,2,4-triazole-3-thiol
    • 4-AMINO-5-(DIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-3-YL HYDROSULFIDE
    • AKOS000308161
    • ALBB-021542
    • CS-0266395
    • EN300-228523
    • 832740-00-8
    • H33062
    • MFCD03423399
    • MDL: MFCD03423399
    • Inchi: 1S/C3H4F2N4S/c4-1(5)2-7-8-3(10)9(2)6/h1H,6H2,(H,8,10)
    • InChI Key: JTSFZAOSLMMPNX-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C(F)F)N1N

Computed Properties

  • Exact Mass: 166.01247364Da
  • Monoisotopic Mass: 166.01247364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 85.7

4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A611153-10mg
4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
832740-00-8
10mg
$ 50.00 2022-06-08
TRC
A611153-50mg
4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
832740-00-8
50mg
$ 95.00 2022-06-08
TRC
A611153-100mg
4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
832740-00-8
100mg
$ 160.00 2022-06-08
Apollo Scientific
PC904794-1g
4-Amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
832740-00-8
1g
£46.00 2025-02-22
Apollo Scientific
PC904794-5g
4-Amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
832740-00-8
5g
£183.00 2025-02-22
abcr
AB412880-250 mg
4-Amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
832740-00-8
250MG
€231.60 2022-03-24
abcr
AB412880-1 g
4-Amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol; .
832740-00-8
1g
€489.50 2023-04-24
abcr
AB412880-5 g
4-Amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol; .
832740-00-8
5g
€1324.50 2023-04-24
abcr
AB412880-500 mg
4-Amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol; .
832740-00-8
500mg
€406.00 2023-04-24
Fluorochem
026734-250mg
4-Amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
832740-00-8
250mg
£144.00 2022-03-01

Additional information on 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 832740-00-8) and Its Emerging Applications in Chemical Biology and Medicine

4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol, identified by the CAS number 832740-00-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom, which is further functionalized with an amino group, a difluoromethyl substituent, and a thiol group. These structural features contribute to its versatile reactivity and potential applications in drug discovery, material science, and synthetic chemistry.

The difluoromethyl group is a particularly noteworthy feature of this molecule. Difluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the context of 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol, the presence of this group may confer additional advantages in terms of bioavailability and resistance to enzymatic degradation. Recent studies have highlighted the role of difluorinated compounds in developing antiviral and anticancer agents, suggesting that this moiety could play a crucial role in the therapeutic potential of this compound.

The thiol group at the 3-position of the triazole ring introduces another layer of reactivity. Thiol groups are well-known for their ability to participate in disulfide bond formation, which is essential for protein structure and function. Additionally, they can undergo oxidation-reduction reactions, making them valuable in redox-sensitive drug design. The combination of a thiol group with other functional moieties in 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol may enable its use as a precursor in synthesizing more complex molecules or as an intermediate in multi-step reactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions between 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol and various biological targets with high precision. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. For instance, preliminary docking studies have indicated potential binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. Such findings align with the growing interest in developing novel anti-inflammatory agents that target these pathways.

The amino group at the 4-position provides another site for functionalization and interaction with biological systems. Amino groups can participate in hydrogen bonding, which is critical for molecular recognition processes. In drug design, amino groups are often modified to enhance solubility or to introduce specific pharmacophores that improve binding affinity. The presence of an amino group in 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol suggests that it could be further derivatized to create more complex pharmacological entities.

In vitro studies have begun to explore the biological activity of 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol. Initial experiments have shown promising results regarding its potential as an antimicrobial agent. The unique structural features of this compound may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, its ability to form disulfide bonds due to the thiol group could lead to novel mechanisms of action against resistant strains of bacteria. These findings are particularly relevant given the increasing global concern over antibiotic resistance.

The synthesis of 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol presents an interesting challenge due to its complex functionalization. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the triazole ring efficiently. The integration of these methods with modern purification techniques ensures high yields and purity levels necessary for biological testing.

The potential applications of 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol extend beyond pharmaceuticals into materials science. The compound’s ability to form coordination complexes with metal ions makes it a candidate for designing metallo-drugs or catalysts. Metallo-drugs are an emerging class of therapeutic agents that utilize metal ions bound to organic ligands for targeted therapy. The unique reactivity of the thiol group allows for strong metal coordination while maintaining flexibility for biological interactions.

Future research directions for 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol include exploring its role in modulating immune responses. The compound’s structural motifs suggest potential interactions with immune cells and cytokine pathways. By understanding these interactions at a molecular level, researchers can develop novel immunomodulatory therapies that address unmet medical needs.

Another exciting avenue is the investigation of 4-amino-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol as a scaffold for drug discovery programs targeting neurological disorders. The triazole core is known for its presence in several FDA-approved drugs used for treating conditions such as seizures and cognitive impairment. By leveraging this scaffold and introducing modifications based on structural biology insights from recent literature, 832740008 can be optimized for enhanced efficacy against neurological diseases.

In conclusion, 832740008 represents a promising compound with diverse applications across chemical biology and medicine。 Its unique structural features—particularly the combination of an amino group、a difluoromethyl substituent,and a thiol group—make it a versatile building block for synthesizing novel therapeutics。 Ongoing research efforts are aimed at elucidating its mechanisms of action、 optimizing its pharmacological properties,and exploring new therapeutic applications。 As our understanding of molecular interactions continues to advance,the potential uses for this compound are expected to expand significantly。

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.